2,5-dichloro-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}benzamide

• IUPAC Name: 2,5-dichloro-N-[[4-(2-methoxyphenyl)oxan-4-yl]methyl]benzamide
• InChI: InChI=1S/C20H21Cl2NO3/c1-25-18-5-3-2-4-16(18)20(8-10-26-11-9-20)13-23-19(24)15-12-14(21)6-7-17(15)22/h2-7,12H,8-11,13H2,1H3,(H,23,24)
• InChI Key: YJKLPASFGDXOHM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2(CCOCC2)CNC(=O)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C20H21Cl2NO3
• Molecular Weight: 394.3 g/mol
• CAS No.: 1091128-73-2

Description

2,5-Dichloro-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}benzamide, or 2,5-DCB for short, is a chemical compound with a wide range of applications in scientific research. It is a synthetic compound that can be used as a reagent, a substrate or a catalyst in various reactions. It is an important tool in the field of organic chemistry, as it can be used to synthesize a variety of compounds. Additionally, it has been used in the study of biological systems, particularly in the study of enzyme inhibition.

Scientific Research Applications

2,5-DCB has a variety of scientific research applications. It has been used as a reagent in the synthesis of various organic compounds, including those with medicinal properties. It has also been used as a substrate in the study of enzyme inhibition, as it can be used to inhibit the activity of certain enzymes. Additionally, it has been used as a catalyst in a variety of reactions, such as the synthesis of polymers.

Mechanism of Action

2,5-DCB works by binding to the active site of an enzyme and inhibiting its activity. This is done by forming a covalent bond between the compound and the enzyme, blocking its ability to catalyze the reaction. This mechanism of action is similar to that of other enzyme inhibitors, such as drugs used to treat diseases.
Biochemical and Physiological Effects
2,5-DCB has been shown to have a variety of biochemical and physiological effects. In laboratory experiments, it has been shown to inhibit the activity of certain enzymes, such as proteases and phosphatases. Additionally, it has been shown to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

2,5-DCB has a number of advantages for laboratory experiments. It is relatively inexpensive and easy to obtain, and it can be used in a variety of reactions. Additionally, it is relatively stable and does not easily decompose. However, it does have some limitations, such as its low solubility in water and its potential to cause skin irritation.

Future Directions

There are a number of potential future directions for 2,5-DCB research. One potential direction is the development of more efficient synthesis methods, as current methods are inefficient and yield low amounts of the compound. Additionally, further research into the biochemical and physiological effects of the compound could lead to the development of new drugs or therapies. Finally, research into the mechanism of action of the compound could lead to a better understanding of enzyme inhibition and its potential applications.

Synthesis Methods

2,5-DCB can be synthesized in a two-step process. In the first step, 4-methoxyphenylacetic acid is reacted with thionyl chloride in the presence of pyridine, producing 4-methoxyphenylacetyl chloride. In the second step, 4-methoxyphenylacetyl chloride is reacted with 2,5-dichlorobenzamide in the presence of triethylamine, producing 2,5-DCB.